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Compound of Interest

Compound Name: 3-Thiopheneethanol

Cat. No.: B104103 Get Quote

An In-depth Technical Guide to 3-
Thiopheneethanol
This technical guide provides a comprehensive overview of the chemical and physical

properties, synthesis, and applications of 3-Thiopheneethanol, tailored for researchers,

scientists, and professionals in drug development.

Chemical and Physical Properties
3-Thiopheneethanol, also known as 2-(3-Thienyl)ethanol, is a heterocyclic compound with a

thiophene ring substituted with an ethanol group.[1][2] It is a valuable intermediate in the

synthesis of various pharmaceutical and research chemicals.[3]

Table 1: General and Physical Properties of 3-Thiopheneethanol
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Property Value Reference

Appearance
Clear colorless to yellowish-

brown liquid
[1][4][5]

Molecular Formula C₆H₈OS [1][2][5]

Molecular Weight 128.19 g/mol [1][2][6]

Density 1.144 g/mL at 25 °C [1][4][5][6]

Boiling Point 110-111 °C at 14 mmHg [1][4][5][6]

Flash Point 199 °F (92.8 °C) [1][7]

Refractive Index n20/D 1.552 [1][4][5][6]

Water Solubility
Sparingly soluble (0.059 g/L at

25 °C)
[1][4][5]

pKa 14.92 ± 0.10 (Predicted) [1][4]

LogP 1.07 [1][5]

Table 2: Identification and Registry Numbers

Identifier Value Reference

CAS Number 13781-67-4 [1][2][6]

EC Number 237-434-7 [2][6]

MDL Number MFCD00009766 [1][7]

Beilstein Registry Number 107080 [4][6]

InChIKey
YYPNNBPPDFTQFX-

UHFFFAOYSA-N
[1][4][6]

SMILES OCCc1ccsc1 [6][8]
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Detailed methodologies for the synthesis of 3-Thiopheneethanol are crucial for its application

in research and development. Below are outlined synthesis protocols derived from available

literature.

Protocol 1: Reduction of 2-(Thiophen-3-yl)acetic acid

This protocol describes the synthesis of 3-Thiopheneethanol via the reduction of 2-(thiophen-

3-yl)acetic acid using lithium aluminum hydride (LiAlH₄).[1]

Materials:

2-(thiophen-3-yl)acetic acid (0.1 mol, 14.2 g)

Lithium aluminum hydride (LiAlH₄) (0.12 mol, 4.56 g)

Tetrahydrofuran (THF), anhydrous (300 mL)

Ethyl acetate (EtOAc) (200 mL)

Water

Anhydrous sodium sulfate

Diatomaceous earth

Procedure:

To a suspension of LiAlH₄ (4.56 g) in anhydrous THF (200 mL) at 0 °C, stir the mixture.[1]

Slowly add a solution of 2-(thiophen-3-yl)acetic acid (14.2 g) dissolved in anhydrous THF

(100 mL) dropwise to the LiAlH₄ suspension, maintaining the temperature at 0 °C.[1]

After the addition is complete, continue stirring the reaction mixture at 0 °C for 2 hours.[1]

To quench the reaction, slowly add EtOAc (200 mL) followed by the cautious addition of

water (5 mL).[1]

Filter the resulting suspension through diatomaceous earth.[1]
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Dry the filtrate with anhydrous sodium sulfate.[1]

Concentrate the dried filtrate under reduced pressure to yield 2-(thiophen-3-yl)ethanol.

The reported yield for this procedure is approximately 99% (12.44 g).[1]

The product can be characterized by ¹H NMR spectroscopy.[1]

Protocol 2: Synthesis from Ethylene Glycol and Thionyl Chloride (Patented Method)

This method outlines a multi-step synthesis process.[9]

Step 1: Preparation of Ethylene Sulfite

Add ethylene glycol (1.0 eq) and a halogenated hydrocarbon solvent (e.g.,

dichloromethane) to a reactor.[9]

Cool the system to 30-40°C and slowly add thionyl chloride.[9]

After the reaction is complete, adjust the pH of the system to 8-9 with a basic solution

(e.g., sodium carbonate solution) and separate the organic phase.[9]

Subsequent Steps: The patented method involves further reactions with a ruthenium

trichloride aqueous solution and sodium hypochlorite, followed by reactions with

tribromothiophene and n-butyllithium, and finally hydrolysis with dilute sulfuric acid to obtain

the final product.[9]

Applications in Drug Development and Research
3-Thiopheneethanol is a versatile building block in the synthesis of a variety of compounds

with significant applications in the pharmaceutical industry.

Synthesis of Active Pharmaceutical Ingredients (APIs): It is a key intermediate in the

production of antiplatelet medications such as ticlopidine and clopidogrel.[3][10] It is also

used to synthesize thienethylamine.[3][5]

Development of Novel Therapeutics: The compound is utilized as a reagent in the

preparation of potent inhibitors of the respiratory syncytial virus (RSV) RNA polymerase.[1]
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Advanced Drug Delivery and Imaging: 3-Thiopheneethanol is employed in the synthesis of

pH-responsive near-infrared emitting conjugated polymer nanoparticles, which have potential

applications in cellular imaging and controlled drug delivery.[1]

Visualizations
Synthesis Workflow of 3-Thiopheneethanol

The following diagram illustrates the synthesis of 3-Thiopheneethanol from 3-Thiopheneacetic

acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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